(1S,2S)-(+)-Pseudoephedrine-D3 hcl (N-methyl-D3)

• IUPAC Name: (1S,2S)-1-phenyl-2-(trideuteriomethylamino)propan-1-ol;hydrochloride
• InChI: InChI=1S/C10H15NO.ClH/c1-8(11-2)10(12)9-6-4-3-5-7-9;/h3-8,10-12H,1-2H3;1H/t8-,10+;/m0./s1/i2D3
• InChI Key: BALXUFOVQVENIU-AAEBCVIJSA-N
• Canonical SMILES: CC(C(C1=CC=CC=C1)O)NC.Cl
• Isomeric SMILES: [2H]C([2H])([2H])N[C@@H](C)[C@H](C1=CC=CC=C1)O.Cl
• Molecular Formula: C10H16ClNO
• DSSTOX Substance ID: DTXSID70583991
• Molecular Weight: 204.71 g/mol
• CAS RN: 285979-73-9, 284665-25-4

Description

Physical And Chemical Properties Analysis

“(1S,2S)-(+)-Pseudoephedrine-D3 hcl (N-methyl-D3)” is a crystalline solid with a melting point of 185-188°C. It is soluble in DMF (10 mg/ml), DMSO (3 mg/ml), Ethanol (10 mg/ml), and PBS (pH 7.2, 5 mg/ml).

Scientific Research Applications

Scientific Research Applications of Pseudoephedrine

1. Prevention of Pseudoephedrine Diversion

A study evaluated the effectiveness of a linked electronic medication recording system (LEMS) in Australian pharmacies to prevent the diversion of pseudoephedrine into the illegal manufacture of amphetamine-type substances. The implementation of LEMS in Queensland showed a significant decline in the seizure of illegal laboratories, suggesting the system's effectiveness in minimizing pseudoephedrine diversion (Berbatis, Sunderland, & Dhaliwal, 2009) Linked electronic medication systems in community pharmacies for preventing pseudoephedrine diversion: a review of international practice and analysis of results in Australia.

2. Clinical Efficacy in Allergic Conditions

Fexofenadine, the active metabolite of terfenadine, combined with pseudoephedrine, has been shown to be effective in the treatment of seasonal allergic rhinitis and chronic idiopathic urticaria. This combination enhances the relief from nasal congestion, which is often inadequately addressed by antihistamines alone (Simpson & Jarvis, 2000) Fexofenadine: a review of its use in the management of seasonal allergic rhinitis and chronic idiopathic urticaria.

3. Alternative Agents for Refractory Hypotension

Methylene blue, pseudoephedrine, and midodrine have been considered as potential alternatives to standard therapy for managing hypotension in critically ill patients. These agents offer alternative mechanisms of action that may be beneficial when first-line treatments are ineffective or associated with adverse effects (Van Berkel, Fuller, Alexandrov, & Jones, 2015) Methylene Blue, Midodrine, and Pseudoephedrine: A Review of Alternative Agents for Refractory Hypotension in the Intensive Care Unit.

4. Interactions with Cholinesterases

Research on the interaction between cholinesterases and pseudoephedrine has shown specificity towards acetylcholinesterase by certain ester derivatives of pseudoephedrine. This interaction suggests potential applications in studying enzyme inhibition and receptor interaction mechanisms (Basova et al., 2013) Ligands of cholinesterases of ephedrine and pseudoephedrine structure.

5. Hepatotoxicity and Pharmacological Profiles

A review of sympathomimetic amine compounds, including pseudoephedrine, highlights the differences in pharmacological and toxicological profiles among compounds within this category, suggesting caution in assuming hepatotoxicity across all sympathomimetics (Willson, 2018) Sympathomimetic amine compounds and hepatotoxicity: Not all are alike—Key distinctions noted in a short review.

Safety and Hazards

The safety data sheet for “(1S,2S)-(+)-Pseudoephedrine-D3 hcl (N-methyl-D3)” indicates that it is hazardous. It has hazard codes Xn, T, and F, indicating that it is harmful if swallowed, inhaled, or in contact with skin, irritating to eyes, respiratory system, and skin, and highly flammable.